Cas no 1531664-20-6 (5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 1531664-20-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5705589
• PubChem ID: 83701243
• Update Time: 2025-05-20

5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19680298
• 5,6,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• EN300-1129738
• 5,6,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• 1531664-20-6
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5,6,7-trimethyl-
• 5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-5-6(2)12-9-8(10(14)15)4-11-13(9)7(5)3/h4H,1-3H3,(H,14,15)
• InChI Key： AZJZSGLHUXKLII-UHFFFAOYSA-N
• SMILES： OC(C1C=NN2C=1N=C(C)C(C)=C2C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: -1?+-.0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid

Introduction to 5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic Acid (CAS No. 1531664-20-6)

5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid, identified by its CAS number CAS No. 1531664-20-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen atoms in its core structure contributes to its potential as a versatile scaffold for drug development.

The< strong>5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid molecule exhibits a fused ring system consisting of a pyrazole ring linked to a pyrimidine ring. This particular configuration is highly favorable for interactions with biological targets, making it an attractive candidate for further investigation. The presence of three methyl groups at the 5-, 6-, and 7-positions enhances the lipophilicity of the compound, which can be a critical factor in its pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The< strong>5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid has been studied for its potential role in various pharmacological contexts. For instance, it has shown promise as an intermediate in the synthesis of compounds that target enzymes involved in inflammatory pathways. These enzymes are often implicated in chronic diseases such as arthritis and cancer.

One of the most compelling aspects of< strong>5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid is its ability to modulate the activity of Janus kinases (JAKs), which are a family of tyrosine kinases involved in various cellular processes. Dysregulation of JAK signaling has been associated with several autoimmune and inflammatory disorders. Preclinical studies have demonstrated that derivatives of this compound can inhibit JAK activity, leading to reduced inflammation and potentially alleviating symptoms associated with these conditions.

The< strong>CAS No. 1531664-20-6 identifier ensures that researchers can reliably obtain and reference this compound in their studies. The systematic naming convention provided by CAS numbers helps to avoid confusion and ensures consistency across different scientific publications and databases. This is particularly important in collaborative research where multiple laboratories may be working on similar compounds.

Recent advancements in computational chemistry have also facilitated the study of< strong>5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide the design of new derivatives with enhanced potency and selectivity. For example, computational studies have suggested that modifications to the methyl groups could improve binding affinity to specific JAK isoforms.

In addition to its potential as a drug candidate, 5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid has been explored as a key intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for creating libraries of compounds for high-throughput screening. This approach has been successful in identifying novel bioactive molecules that could lead to new therapeutic agents.

The synthesis of< strong>CAS No. 1531664-20-6-based compounds presents both challenges and opportunities. Traditional synthetic routes often require multiple steps and harsh conditions, which can limit scalability and yield. However, recent innovations in synthetic methodology have made it possible to produce these compounds more efficiently. For instance, catalytic methods have been developed that allow for the selective functionalization of the pyrazolopyrimidine core without compromising purity.

The pharmacological profile of< strong>5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is crucial for ensuring that the compound reaches its target site within the body where it can exert its effects. Additionally, preliminary studies suggest that it may have low toxicity profiles when administered orally or intravenously.

Ongoing clinical trials are evaluating the efficacy and safety of derivatives based on< strong>CAS No. 1531664-20-6. These trials aim to provide evidence supporting the use of such compounds in treating inflammatory diseases and other conditions where JAK inhibition is beneficial. The results from these trials will be instrumental in determining whether this class of molecules will become part of mainstream medical practice.

In conclusion,< strong>5,6,7-trimethylpyrazolo1,5-apyrimidine-3-carboxylic acid represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,< strong>CAS No. 1531664-20-6-based drugs could play an important role in addressing unmet medical needs.